Cas no 1804760-22-2 (3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804760-22-2
• MF: C₆HClF₄N₂O₅S
• MW: 324.594153165817
• CID: 4815458
• Update Time: 2025-11-04

3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6HClF4N2O5S/c7-19(16,17)5-3(8)4(18-6(9,10)11)2(1-12-5)13(14)15/h1H
• InChI Key： ACOIKBBVRKRKEN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Additional information on 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Technical Profile of 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS 1804760-22-2)

The 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS 1804760-22-2) represents a highly specialized heterocyclic sulfonyl chloride derivative that has gained significant attention in modern pharmaceutical and agrochemical research. This nitro- and trifluoromethoxy-substituted pyridine compound exhibits unique electronic properties due to its strategic fluorine and sulfonyl chloride functionalization, making it particularly valuable for nucleophilic substitution reactions and as a versatile building block in medicinal chemistry.

Recent trends in fluorinated pharmaceutical intermediates have placed compounds like 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride at the forefront of drug discovery research. The presence of both electron-withdrawing groups (nitro and trifluoromethoxy) and the reactive sulfonyl chloride moiety enables this compound to participate in diverse chemical transformations, particularly in the synthesis of sulfonamide-based bioactive molecules. This aligns perfectly with current industry demands for multifunctional fluorinated scaffolds that can enhance drug potency and metabolic stability.

The molecular architecture of CAS 1804760-22-2 demonstrates several noteworthy features that answer common search queries about fluoropyridine reactivity and sulfonyl chloride applications. The ortho-positioned sulfonyl chloride group benefits from activation by both the 3-fluoro substituent and 5-nitro group, creating an exceptionally reactive center for nucleophilic attack. Meanwhile, the 4-trifluoromethoxy group contributes to the compound's overall lipophilicity, a property highly sought after in CNS-active drug candidates and agrochemical formulations.

From a synthetic chemistry perspective, 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride addresses frequently asked questions regarding regioselective functionalization of polyhalogenated pyridines. The compound's reactivity pattern allows for sequential derivatization - first at the sulfonyl chloride position to create sulfonamides or sulfonate esters, followed by potential displacement of the 5-nitro group or 3-fluoro substituent under appropriate conditions. This makes it an ideal candidate for combinatorial chemistry approaches and parallel synthesis applications.

In the context of current pharmaceutical trends focusing on protease inhibitors and kinase modulators, the sulfonyl chloride functionality in this compound provides direct access to important pharmacophores. The trifluoromethoxy group has become particularly relevant in light of recent studies demonstrating its superiority over simple methoxy groups in enhancing blood-brain barrier penetration and target binding affinity. These properties explain the growing number of patent applications incorporating similar structural motifs.

The stability profile of 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride meets industry standards for fluorinated intermediates, with proper storage conditions preventing hydrolysis of the sulfonyl chloride group. Analytical data confirms its purity by HPLC and NMR spectroscopy, addressing common quality control questions from researchers. The compound's crystalline nature facilitates handling and precise quantification in synthetic applications.

Emerging applications in material science have expanded the utility of CAS 1804760-22-2 beyond traditional medicinal chemistry. Its potential as a precursor for functionalized polymers and surface modification agents is being explored, particularly in creating fluorine-rich coatings with unique dielectric properties. This dual applicability in both life sciences and materials research positions the compound as a valuable asset in interdisciplinary innovation.

From a commercial availability standpoint, 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is typically supplied as a high-purity reagent by specialty chemical manufacturers. Current market analysis indicates growing demand for such multifunctional fluorinated building blocks, driven by increased R&D investment in targeted therapeutics and precision agrochemicals. The compound's structural complexity and synthetic versatility make it a strategic intermediate for pharmaceutical development pipelines.

Environmental and handling considerations for 1804760-22-2 follow standard protocols for reactive sulfonyl chlorides, with particular attention to moisture exclusion. The compound's fluorine content does not present special environmental concerns beyond those associated with typical organofluorine compounds, and proper waste management procedures ensure compliance with global green chemistry initiatives.

Future research directions for 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are likely to focus on its application in covalent inhibitor design and bioconjugation chemistry. The compound's ability to introduce both fluorine atoms and sulfonamide linkages in a single transformation offers significant advantages in medicinal chemistry optimization. Additionally, its potential in creating PET radiotracer precursors is being investigated, leveraging the 3-fluoro position for potential isotopic exchange.

In summary, 3-Fluoro-5-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS 1804760-22-2) embodies the convergence of multiple valuable attributes: fluorine substitution, nitro activation, trifluoromethoxy enhancement, and sulfonyl chloride reactivity. Its growing importance in both pharmaceutical and materials science applications ensures continued interest from the research community, while its unique structural features provide answers to many current challenges in molecular design and drug development strategies.